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Compound of Interest

(2S,3S)-2-Amino-3-methyl-1-
Compound Name:
pentanol

cat. No.: B1333393

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (2S,3S)-2-Amino-3-methyl-1-pentanol,
a chiral amino alcohol with significant applications in pharmaceutical development and
asymmetric synthesis. This document covers its core physicochemical properties, detailed
synthetic protocols, and its role as a key building block in the synthesis of complex molecules.

Core Identity and Properties

(2S,3S)-2-Amino-3-methyl-1-pentanol, also known as L-Isoleucinol, is a chiral compound
derived from the essential amino acid L-isoleucine. Its stereochemistry makes it a valuable
intermediate in the synthesis of enantiomerically pure pharmaceuticals.

o |[UPAC Name: (2S,3S)-2-amino-3-methylpentan-1-ol[1]
e CAS Number: 24629-25-2[1]
e Synonyms: L-Isoleucinol, (2S,3S)-(+)-2-Amino-3-methyl-1-pentanol, H-L-lle-ol[1]

The physicochemical properties of (2S,3S)-2-Amino-3-methyl-1-pentanol are summarized in

the table below.
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Property Value

Molecular Formula CeH1sNO

Molecular Weight 117.19 g/mol [1]

Appearance White crystalline powder or liquid
Melting Point 36-39 °C

Boiling Point 97 °C at 14 mmHg

Optical Rotation [a]D +4.5° (c=1.6, EtOH)

Refractive Index (n20/D) 1.459[2]

A summary of key quantitative data for L-isoleucine, the precursor to (2S,3S)-2-Amino-3-
methyl-1-pentanol, is provided below for reference.

Property Value

Molecular Formula CeH13NO:2

Molecular Weight 131.17 g/mol

Specific Optical Rotation [a]D2° +38.9° to +41.8° (c=4, 6 N HCI)[3][4]
Solubility in Water 41.2 g/L at 25 °C[5]

Synthesis of (2S5,3S)-2-Amino-3-methyl-1-pentanol

The primary and most established method for the synthesis of (2S,3S)-2-Amino-3-methyl-1-
pentanol is the reduction of the carboxylic acid group of L-isoleucine.[6] A common and
effective reducing agent for this transformation is Lithium Aluminium Hydride (LiAlIHa4).

This protocol is a representative method adapted from the synthesis of similar amino alcohols.

[7]
Materials:

e L-Isoleucine
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e Lithium Aluminium Hydride (LiAIH4)

¢ Anhydrous Tetrahydrofuran (THF)

o Ethyl Acetate

e 15% aqueous Sodium Hydroxide (NaOH)
e Anhydrous Sodium Sulfate (NazSOa)

o Dichloromethane

Procedure:

e An oven-dried, three-necked flask equipped with a mechanical stirrer, a condenser, and a
nitrogen inlet is charged with a suspension of LiAlH4 (1.5 equivalents) in anhydrous THF.

e The suspension is cooled in an ice bath. L-isoleucine (1 equivalent) is added portion-wise to
control the evolution of hydrogen gas.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and then refluxed for 18-20 hours.

e The reaction is cooled in an ice bath and quenched by the sequential and careful addition of
water, followed by 15% aqueous NaOH, and then water again.

e The resulting white precipitate of aluminum salts is removed by filtration. The filter cake is
washed with dichloromethane.

e The combined organic filtrates are dried over anhydrous Naz=SOa, and the solvent is removed
under reduced pressure.

e The crude product is then purified by vacuum distillation to yield (2S,3S)-2-Amino-3-methyl-
1-pentanol.

Applications in Drug Development
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(2S,3S)-2-Amino-3-methyl-1-pentanol serves as a critical chiral building block in the
pharmaceutical industry. Its defined stereochemistry is essential for the synthesis of
enantiomerically pure active pharmaceutical ingredients (APIs), ensuring high efficacy and
minimizing potential side effects associated with other stereoisomers.[8][9]

Chiral auxiliaries are temporarily incorporated into a synthetic route to control the
stereochemical outcome of subsequent reactions.[10] Amino alcohols like L-isoleucinol are
valuable in this regard for the asymmetric synthesis of complex molecules.[11]

A significant application of derivatives of (2S,3S)-2-Amino-3-methyl-1-pentanol is in the
synthesis of the analgesic drug Tapentadol. The stereochemistry of the starting materials is
crucial for obtaining the desired (1R,2R) stereoisomer of the final drug.

The following diagram illustrates a synthetic pathway to a key intermediate of Tapentadol,
starting from a derivative of (2S,3S)-2-Amino-3-methyl-1-pentanol. This workflow highlights
the importance of stereospecific reactions in pharmaceutical manufacturing.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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